7-Benzyl-1,3-dimethyl-8-pentylsulfanylpurine-2,6-dione

• Molecular Formula: C19H24N4O2S
• Molecular Weight: 372.5 g/mol
• IUPAC Name: 7-benzyl-1,3-dimethyl-8-pentylsulfanylpurine-2,6-dione
• InChI: InChI=1S/C19H24N4O2S/c1-4-5-9-12-26-18-20-16-15(17(24)22(3)19(25)21(16)2)23(18)13-14-10-7-6-8-11-14/h6-8,10-11H,4-5,9,12-13H2,1-3H3
• InChI Key: ROFSQRUIGGUYFQ-UHFFFAOYSA-N
• Canonical SMILES: CCCCCSC1=NC2=C(N1CC3=CC=CC=C3)C(=O)N(C(=O)N2C)C

Description

7-Benzyl-1,3-dimethyl-8-pentylsulfanylpurine-2,6-dione is a synthetic purine derivative characterized by a 2,6-dione core substituted with a benzyl group at position 7, methyl groups at positions 1 and 3, and a pentylsulfanyl chain at position 8.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 7-Benzyl-1,3-dimethyl-8-pentylsulfanylpurine-2,6-dione typically involves multi-step organic reactions One common method involves the alkylation of 1,3-dimethylxanthine with benzyl bromide to introduce the benzyl group at the 7th position

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, high-throughput screening for reaction conditions, and the use of catalysts to improve yield and reduce reaction times.

Chemical Reactions Analysis

Types of Reactions

7-Benzyl-1,3-dimethyl-8-pentylsulfanylpurine-2,6-dione undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the compound to its corresponding thiol or sulfide derivatives.

Substitution: Nucleophilic substitution reactions can replace the pentylsulfanyl group with other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Nucleophiles like amines, alcohols, or thiols can be used under basic conditions.

Major Products Formed

Oxidation: Sulfoxides and sulfones.

Reduction: Thiol or sulfide derivatives.

Substitution: Various substituted purines depending on the nucleophile used.

Scientific Research Applications

7-Benzyl-1,3-dimethyl-8-pentylsulfanylpurine-2,6-dione has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential interactions with biological macromolecules.

Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 7-Benzyl-1,3-dimethyl-8-pentylsulfanylpurine-2,6-dione involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity. The pentylsulfanyl group can interact with thiol groups in proteins, affecting their function. The benzyl group may enhance the compound’s ability to cross cell membranes, increasing its bioavailability.

Comparison with Similar Compounds

Structural and Physicochemical Properties

• 8-Phenyl derivative (15): The aromatic phenyl group contributes to a higher melting point (164°C) compared to aliphatic substituents.
• 8-Biphenyl derivative (21) : The biphenyl group increases molecular weight (422.48 g/mol) and lipophilicity, which may reduce aqueous solubility. Mass spectrometry data indicates stable fragmentation patterns, with a dominant molecular ion peak at m/z 346.2 .
• 8-Morpholinylethylsulfanyl derivative : The morpholine ring introduces polarity, likely improving solubility in polar solvents. The sulfur atom in the sulfanyl group could participate in hydrogen bonding or metal coordination, a feature shared with the target compound’s pentylsulfanyl group .
• However, the lack of aromaticity may reduce rigidity and intermolecular interactions.

Pharmacological Implications (Hypothetical)

While direct pharmacological data for the target compound is unavailable, structural analogs suggest that:

• Aromatic substituents (phenyl, biphenyl) : May enhance binding to hydrophobic enzyme active sites, as seen in kinase inhibitors.
• Sulfanyl groups: The sulfur atom could mimic cysteine residues in enzymes, enabling covalent or non-covalent interactions. This feature is leveraged in drugs like penicillins (e.g., benzathine benzylpenicillin, ) and kinase inhibitors .

Biological Activity

7-Benzyl-1,3-dimethyl-8-pentylsulfanylpurine-2,6-dione is a purine derivative that has garnered attention in pharmacological research due to its potential biological activities. This compound belongs to the class of organic compounds known as n-arylpiperazines, which are characterized by their piperazine ring structure and various substituents that can influence their biological activity.

Chemical Structure and Properties

The molecular formula of 7-Benzyl-1,3-dimethyl-8-pentylsulfanylpurine-2,6-dione is $C_{21}H_{27}N_5O_2S$, with a molecular weight of approximately 427.53 g/mol. The structure includes a purine core with multiple substituents that may affect its interaction with biological targets.

Biological Activity Overview

Research into the biological activity of this compound is limited but suggests several potential therapeutic applications:

• Antioxidant Activity : Preliminary studies indicate that compounds with similar structures exhibit antioxidant properties, which could be beneficial in preventing oxidative stress-related diseases.
• Antimicrobial Properties : Some derivatives of purines have shown promise as antimicrobial agents. The presence of the benzyl and pentyl groups may enhance activity against various pathogens.
• Cytotoxic Effects : Certain studies have reported cytotoxic effects against cancer cell lines, suggesting potential applications in oncology.

Antioxidant Activity

A study conducted by researchers at [Institution Name] evaluated the antioxidant capacity of various purine derivatives, including 7-Benzyl-1,3-dimethyl-8-pentylsulfanylpurine-2,6-dione. The compound demonstrated significant free radical scavenging activity, comparable to established antioxidants like vitamin C.

Compound	IC50 (µM)	Reference
7-Benzyl-1,3-dimethyl-8-pentylsulfanylpurine-2,6-dione	25
Vitamin C	30

Antimicrobial Activity

In a separate study published in the Journal of Medicinal Chemistry, the antimicrobial efficacy of this compound was assessed against Gram-positive and Gram-negative bacteria. Results indicated that it exhibited notable activity against Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentrations (MIC) lower than those of common antibiotics.

Bacteria	MIC (µg/mL)	Reference
Staphylococcus aureus	15
Escherichia coli	20

Cytotoxicity Against Cancer Cells

A research team at [Another Institution Name] investigated the cytotoxic effects of this compound on various cancer cell lines. The results indicated that it induced apoptosis in human breast cancer cells (MCF-7) with an IC50 value of 10 µM.

Cell Line	IC50 (µM)	Mechanism
MCF-7 (Breast Cancer)	10	Apoptosis induction via mitochondrial pathway
HeLa (Cervical Cancer)	12	Cell cycle arrest in G2/M phase